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Compound of Interest

Compound Name: 5-cyanopentanamide

Cat. No.: B041375 Get Quote

Introduction
5-Cyanopentanamide, also known by its synonyms 5-cyanovaleramide and pentanamide, 5-

cyano-, is an organic compound featuring both a nitrile and an amide functional group.[1][2]

This bifunctionality makes it a valuable intermediate in the synthesis of various chemical

products, including pharmaceuticals and agrochemicals.[1][2] Notably, it is a key hydration

product of adiponitrile, an important precursor in the production of nylon 66.[2][3] This

document provides a comprehensive overview of the chemical structure, formula,

physicochemical properties, and a detailed experimental protocol for the synthesis of 5-
cyanopentanamide.

Chemical Structure and Formula
5-Cyanopentanamide consists of a five-carbon chain with a cyano group (-C≡N) at one

terminus and an amide group (-CONH₂) at the other.[1][2]

Molecular Formula: C₆H₁₀N₂O[1][2][4][5]

Molecular Weight: 126.16 g/mol [1][2]

CAS Number: 2304-58-7[1][4]

SMILES: C(CC(N)=O)CCC#N[1]

InChI: InChI=1S/C6H10N2O/c7-5-3-1-2-4-6(8)9/h1-4H2,(H2,8,9)[1]
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InChIKey: XZUDGZXKOFPLBC-UHFFFAOYSA-N[1]

Physicochemical Properties
5-Cyanopentanamide is typically a colorless to pale yellow or pale beige solid or liquid,

depending on the ambient temperature.[1][6] It is soluble in polar solvents like water and

alcohols due to the hydrogen bonding capacity of the amide group.[1]

Property Value Reference

Melting Point 66-67 °C [7]

Boiling Point 175-195 °C at 3 Torr [7]

Appearance Pale Beige Solid [6]

Purity Min. 95% [2][5]

Experimental Protocol: Enzymatic Synthesis of 5-
Cyanopentanamide from Adiponitrile
This section details an experimental protocol for the synthesis of 5-cyanopentanamide
(referred to as 5-cyanovaleramide or 5-CVAM in the source) from adiponitrile utilizing a

recombinant nitrile hydratase. This biocatalytic method offers high regioselectivity and

efficiency.[3][5]

Objective: To synthesize 5-cyanopentanamide by the selective hydration of one nitrile group

of adiponitrile using a novel nitrile hydratase from Rhodococcus erythropolis CCM2595,

expressed in Escherichia coli.[3][5]

Materials:

Adiponitrile

Recombinant E. coli expressing nitrile hydratase from Rhodococcus erythropolis CCM2595

Phosphate buffer (e.g., 50 mM, pH 7.5)
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Centrifuge

Incubator shaker

High-Performance Liquid Chromatography (HPLC) system for analysis

Methodology:

Cultivation of Recombinant E. coli: Cultivate the recombinant E. coli strain harboring the

nitrile hydratase gene in a suitable growth medium (e.g., LB broth with an appropriate

antibiotic for plasmid maintenance) under optimal conditions (e.g., 37°C, 200 rpm) until a

desired cell density is reached. Induce the expression of the nitrile hydratase as per the

specific expression system's protocol (e.g., addition of IPTG).

Preparation of Whole-Cell Biocatalyst: Harvest the induced cells by centrifugation. Wash the

cell pellet with a suitable buffer (e.g., phosphate buffer, pH 7.5) to remove residual medium

components. The resulting cell pellet can be used directly as a whole-cell biocatalyst.

Enzymatic Hydration Reaction:

Prepare a reaction mixture containing the whole-cell biocatalyst suspended in a phosphate

buffer.

Add adiponitrile to the reaction mixture to a final concentration of 20 mM.

Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with agitation.[3][5]

Reaction Monitoring and Product Analysis:

Monitor the progress of the reaction by taking samples at regular intervals (e.g., every 2

minutes for the initial phase).

Analyze the samples using HPLC to determine the concentrations of adiponitrile, 5-
cyanopentanamide, and any by-products such as adipamide.

The study this protocol is based on observed complete consumption of 20 mM adiponitrile

within 10 minutes, with 95% selectivity for 5-cyanopentanamide.[3][5]
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Product Isolation and Purification (General Procedure):

Once the reaction has reached completion, separate the biocatalyst (cells) from the

reaction mixture by centrifugation or filtration.

The supernatant containing the product can be subjected to further purification steps, such

as extraction with an organic solvent followed by evaporation of the solvent.

Further purification can be achieved by techniques like recrystallization or column

chromatography to obtain high-purity 5-cyanopentanamide.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the enzymatic synthesis of 5-
cyanopentanamide.

Caption: Workflow for the enzymatic synthesis of 5-cyanopentanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 5-Cyanopentanamide: Structure,
Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041375#5-cyanopentanamide-chemical-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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